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Audience: Researchers, scientists, and geochemists.

Introduction: The short-lived ¹⁴⁶Sm-to-¹⁴²Nd decay system, with a half-life of 103 million years,

is a powerful tool for investigating planetary formation and differentiation processes that

occurred within the first few hundred million years of our solar system's history. Variations in the

¹⁴²Nd/¹⁴⁴Nd ratio, expressed as μ¹⁴²Nd (parts-per-million deviation from a standard), can reveal

the timing of silicate differentiation events, such as core formation and the development of early

crust-mantle reservoirs. Measuring these minute isotopic variations requires extremely precise

and accurate analytical protocols to overcome significant challenges, primarily the isobaric

interferences from other elements (Sm, Ce) and the need for high-yield, clean chemical

separation of Neodymium (Nd).

These notes provide a comprehensive overview and detailed protocols for the high-precision

measurement of ¹⁴²Nd anomalies in geological samples by Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

Principle of Measurement
The calculation of a ¹⁴²Nd anomaly relies on the ultra-precise measurement of the ¹⁴²Nd/¹⁴⁴Nd

ratio in a sample relative to an established terrestrial standard. The measured ¹⁴²Nd is a sum of

the radiogenic ¹⁴²Nd produced from ¹⁴⁶Sm decay and the non-radiogenic, or primordial, ¹⁴²Nd.
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By comparing the sample's ratio to a modern terrestrial standard, where ¹⁴⁶Sm is extinct, any

deviation (anomaly) reflects differences in the Sm/Nd ratio of their respective source reservoirs

in the early solar system.

A significant analytical hurdle is the isobaric interference on ¹⁴²Nd from ¹⁴²Ce and on ¹⁴⁴Nd from

¹⁴⁴Sm. Therefore, the chemical separation protocol must be exceptionally efficient at removing

Ce and Sm from the purified Nd fraction.

Experimental Workflow and Logic
The overall process involves sample dissolution, multi-stage chromatographic separation to

isolate Nd, mass spectrometric measurement, and finally, data reduction to calculate the μ¹⁴²Nd

value.
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Sample Preparation

Chemical Separation

Mass Spectrometry

Data Processing

Sample Weighing & Spiking

Acid Digestion (HF-HNO₃)

Conversion to Chloride Form

Primary Separation
(Bulk REE Extraction)

Secondary Separation
(Nd-Sm Fractionation)

Tertiary Purification
(Ce Removal)

Sample Loading (TIMS/MC-ICP-MS)

Isotope Ratio Measurement
(e.g., ¹⁴²Nd/¹⁴⁴Nd, ¹⁴⁵Nd/¹⁴⁴Nd)

Mass Fractionation Correction

Interference Correction (Sm, Ce)

Normalization to Standard

Final μ¹⁴²Nd Calculation

μ¹⁴²Nd Anomaly Value

Final Result
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Raw Measured Ratios
(e.g., ¹⁴²/¹⁴⁴, ¹⁴⁵/¹⁴⁴, ¹⁴⁶/¹⁴⁴)

Exponential Law Mass
Fractionation Correction

using ¹⁴⁶Nd/¹⁴⁴Nd

Sm & Ce Interference
Correction using

¹⁴⁷Sm & ¹⁴⁰Ce signals

Corrected Isotope Ratios Normalization to Standard
(e.g., JNdi-1) Final μ¹⁴²Nd Value
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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